Cas no 1805444-46-5 (3-Amino-5-bromopyridine-4-acetonitrile)

• Product Name: 3-Amino-5-bromopyridine-4-acetonitrile
• CAS No: 1805444-46-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4898834
• Update Time: 2023-08-20

3-Amino-5-bromopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromopyridine-4-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-3-11-4-7(10)5(6)1-2-9/h3-4H,1,10H2
• InChI Key： NYYORPPYOJIBBX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7